Cas no 874834-22-7 (4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid)

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid structure
874834-22-7 structure
Product Name:4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
CAS No:874834-22-7
MF:C14H10N2O3S
MW:286.305801868439
MDL:MFCD06808684
CID:1027339
PubChem ID:18526215
Update Time:2025-08-05

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
    • 4-(2,1,3-Benzothiadiazol-5-ylmethoxy)-benzenecarboxylic acid
    • AKOS005072929
    • EN300-6734664
    • 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoic acid
    • 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid
    • DTXSID20594810
    • J-513636
    • 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoicacid
    • CS-0456640
    • HA-0818
    • MFCD06808684
    • ZJB83422
    • 4-[(2,1,3-Benzothiadiazol-5-yl)methoxy]benzoic acid
    • Z3225743189
    • 874834-22-7
    • MDL: MFCD06808684
    • Inchi: 1S/C14H10N2O3S/c17-14(18)10-2-4-11(5-3-10)19-8-9-1-6-12-13(7-9)16-20-15-12/h1-7H,8H2,(H,17,18)
    • InChI Key: XMIGBCQVLDLCFO-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(=CC2=N1)COC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 286.04121336g/mol
  • Monoisotopic Mass: 286.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 101Ų

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM161009-1g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)-benzenecarboxylic acid
874834-22-7 95%
1g
$430 2021-06-17
Alichem
A019099406-1g
4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
874834-22-7 95%
1g
$372.00 2023-08-31
Chemenu
CM161009-1g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)-benzenecarboxylic acid
874834-22-7 95%
1g
$*** 2023-05-29
Apollo Scientific
OR14029-500mg
4-[(2,1,3-Benzothiadiazol-5-yl)methoxy]benzoic acid
874834-22-7
500mg
£301.00 2025-02-19
Apollo Scientific
OR14029-1g
4-[(2,1,3-Benzothiadiazol-5-yl)methoxy]benzoic acid
874834-22-7
1g
£462.00 2025-02-19
abcr
AB257567-500 mg
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
500 mg
€397.80 2023-07-20
abcr
AB257567-1 g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
1 g
€587.80 2023-07-20
abcr
AB257567-5 g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
5 g
€1,674.80 2023-07-20
abcr
AB257567-500mg
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
500mg
€397.80 2025-04-15
abcr
AB257567-1g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
1g
€587.80 2025-04-15
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.